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Compound of Interest

Compound Name: Dibutyl(methyl)sulfanium

Cat. No.: B15455137

A comprehensive search of chemical databases and scientific literature has revealed no
specific compound corresponding to "Dibutyl(methyl)sulfanium” and its associated salts. This
indicates that Dibutyl(methyl)sulfanium is not a well-characterized or commonly available
chemical entity. Therefore, a detailed technical guide on its specific properties, synthesis, and
biological activity cannot be provided.

While the requested information on Dibutyl(methyl)sulfanium is unavailable, this guide will
provide a general overview of sulfonium salts, their identifiers, synthesis, and relevance in
research and drug development, drawing parallels to known sulfonium compounds. This
information is intended for researchers, scientists, and drug development professionals who
may encounter similar classes of compounds.

Understanding Sulfonium Salts and Their
Identification

Sulfonium salts are a class of organosulfur compounds with the general formula [R*R?R3S]*X~,
where three organic residues (R?, R?, R3) are covalently bonded to a central sulfur atom, which
carries a positive charge. This cation is accompanied by a counter-anion (X~). The specific
properties and reactivity of a sulfonium salt are determined by the nature of the organic
substituents and the counter-ion.

Key ldentifiers for Chemical Compounds:
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For any well-characterized chemical, a set of unique identifiers is used for its unambiguous
identification in databases and literature. These include:

CAS Number: A unique numerical identifier assigned by the Chemical Abstracts Service
(CAS) to every chemical substance.

» Molecular Formula: Represents the number of atoms of each element in a molecule.

e SMILES (Simplified Molecular-Input Line-Entry System): A line notation for describing the
structure of chemical species using short ASCII strings.

« InChl (International Chemical Identifier): A textual identifier for chemical substances,
designed to provide a standard way to encode molecular information.

A thorough search for these identifiers for "Dibutyl(methyl)sulfanium” salts did not yield any
results, underscoring its current absence from the known chemical space. In contrast, related
but distinct compounds are well-documented. For example, 1-Butanaminium, N,N-dibutyl-N-
methyl-, methyl sulfate (1:1), a quaternary ammonium compound, has the CAS number 13106-
24-6. This highlights the importance of precise nomenclature in chemical identification.

General Synthesis of Sulfonium Salts

The synthesis of sulfonium salts typically involves the alkylation of a thioether (sulfide). A
general reaction scheme is presented below:

R1-S-R2 (Thioether) Nucleophilic Attack

> | [RiR2ReS]*X- (Sulfonium Salt)

R3-X (Alkylating Agent)

Click to download full resolution via product page

Figure 1: General synthesis of sulfonium salts.
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In this reaction, the sulfur atom of the thioether acts as a nucleophile, attacking the electrophilic
carbon of the alkylating agent. The leaving group (X) becomes the counter-ion of the resulting
sulfonium salt. Common alkylating agents include alkyl halides (e.g., methyl iodide) and alkyl
triflates.

For the hypothetical synthesis of a Dibutyl(methyl)sulfanium salt, one would theoretically
start with dibutyl sulfide and a methylating agent.

Relevance in Research and Drug Development

Sulfonium salts are valuable reagents and intermediates in organic synthesis and have gained
attention in medicinal chemistry and drug development.

» Methylating Agents: S-Adenosylmethionine (SAM), a naturally occurring sulfonium salt, is a
key biological methylating agent. Synthetic sulfonium salts are also used as methylating and
alkylating agents in chemical synthesis.

o Photoacid Generators: Certain sulfonium salts can release a strong acid upon irradiation with
UV light. This property is utilized in photolithography for the manufacturing of
microelectronics.

e Therapeutic Potential: The introduction of methyl groups can significantly alter the
pharmacological properties of a drug molecule, including its potency, selectivity, and
metabolic stability. While no specific therapeutic applications for "Dibutyl(methyl)sulfanium"”
are known, the broader class of sulfonium salts is being explored for various therapeutic
applications. For instance, some studies have investigated the use of sulfonium compounds
in the development of deuterated drugs to improve their pharmacokinetic profiles.

Conclusion

The specific chemical entity "Dibutyl(methyl)sulfanium” does not appear to be a known
compound with an established CAS number or documented properties. Researchers interested
in this or similar structures would likely need to undertake a de novo synthesis and
characterization process. For professionals in drug development, while the general class of
sulfonium salts holds promise, any investigation into novel derivatives would require rigorous
identification and toxicological evaluation. Given the lack of available data, no experimental
protocols or signaling pathways involving Dibutyl(methyl)sulfanium can be provided. It is
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recommended to consult chemical databases with precise structural queries to identify and
procure well-characterized sulfonium salts for research and development purposes.

 To cite this document: BenchChem. [Technical Guide: The Elusive Dibutyl(methyl)sulfanium
Cation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15455137#dibutyl-methyl-sulfanium-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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